Cas no 60781-91-1 (4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine)

• Product Name: 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine
• CAS No: 60781-91-1
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4984232
• Update Time: 2025-05-18

4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine
• 4-[4-(trifluoromethyl)phenyl]pyridin-2-amine
• 2-Amino-4-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-3-1-8(2-4-10)9-5-6-17-11(16)7-9/h1-7H,(H2,16,17)
• InChI Key： DSJXUEGFQHSJLP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CN=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Additional information on 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine

4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine: A Comprehensive Overview

The compound with CAS No 60781-91-1, known as 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group at the 2-position and a trifluoromethyl-substituted phenyl group at the 4-position. The trifluoromethyl group introduces electronic and steric effects that enhance its chemical reactivity and biological activity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine as a precursor in the synthesis of advanced materials, particularly in the development of novel semiconductors and optoelectronic devices. The pyridine ring structure provides excellent π-conjugation properties, which are essential for electronic transitions and charge transport in these materials. Additionally, the trifluoromethyl group contributes to the molecule's stability and solubility, making it an ideal candidate for use in high-performance polymers and thin-film transistor applications.

In the pharmaceutical industry, 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine has been explored as a building block for drug discovery. Its ability to form hydrogen bonds and participate in π-π interactions makes it a promising candidate for designing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. Researchers have also investigated its potential as a ligand in metalloenzyme inhibitors, leveraging its unique electronic properties to modulate enzyme activity.

The synthesis of 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have further solidified its position as a key intermediate in modern chemical manufacturing.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied to ensure its safe handling and disposal. Regulatory agencies have established guidelines for its use in industrial settings, emphasizing proper containment measures to minimize exposure risks.

In conclusion, 4-(4-(Trifluoromethyl)phenyl)pyridin-2-amine (CAS No 60781-91-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a critical component in the development of next-generation materials and pharmaceuticals.